Cas no 2228166-31-0 (3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine)

• Product Name: 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine
• CAS No: 2228166-31-0
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6502757
• PubChem ID: 165644634
• Update Time: 2025-05-21

3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine
• 2228166-31-0
• EN300-1922749

• Inchi： 1S/C9H11BrClN/c1-6-5-7(2)12-9(11)8(6)3-4-10/h5H,3-4H2,1-2H3
• InChI Key： ZOXKMJYCEDXLKV-UHFFFAOYSA-N
• SMILES： BrCCC1C(=NC(C)=CC=1C)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine

Introduction to 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine (CAS No. 2228166-31-0)

3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine, with the CAS number 2228166-31-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a bromoethyl group, a chlorine atom, and two methyl groups. These substituents contribute to its chemical reactivity and potential biological activities, making it an intriguing molecule for various applications.

The synthesis of 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine typically involves multi-step processes, often starting from readily available pyridine derivatives. One common approach is the bromination of an ethyl-substituted pyridine followed by chlorination and methylation steps. The specific conditions and reagents used in these reactions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these synthetic routes, making the compound more accessible for research and development purposes.

In the realm of medicinal chemistry, 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine has shown promise as a lead compound for the development of novel therapeutic agents. Its bromoethyl group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, which are crucial for modifying its structure to enhance biological activity. For instance, studies have explored its potential as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. The chlorine and methyl substituents can also be modified to fine-tune the compound's pharmacological properties, such as solubility, stability, and bioavailability.

Recent research has highlighted the role of 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine in modulating cellular processes. For example, it has been investigated for its ability to interact with ion channels and receptors on cell membranes. These interactions can influence cellular signaling pathways and have potential applications in treating neurological disorders and cancer. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature makes it a valuable tool for studying intracellular targets.

The physical properties of 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its use in laboratory settings. These properties can affect its handling and storage conditions, as well as its compatibility with other reagents in synthetic protocols. Researchers often optimize these properties through derivatization or formulation strategies to enhance its utility in different applications.

Safety and environmental considerations are also critical when working with 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory environments. Additionally, waste disposal should be conducted in compliance with local regulations to prevent environmental contamination.

In conclusion, 3-(2-bromoethyl)-2-chloro-4,6-dimethylpyridine (CAS No. 2228166-31-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for developing new drugs and materials. Ongoing studies continue to uncover new insights into its properties and applications, further solidifying its importance in the field of chemistry.